Cas no 112239-00-6 (Methyl 2-iodo-5-nitrobenzoate)

Methyl 2-iodo-5-nitrobenzoate structure

Product Name:Methyl 2-iodo-5-nitrobenzoate

CAS No:112239-00-6

MF:C₈H₆INO₄

MW:307.042014598846

MDL:MFCD12172544

CID:1024481

PubChem ID:11415548

Update Time:2025-04-20

Methyl 2-iodo-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-iodo-5-nitrobenzoate
- 2-iodo-5-nitro-benzoic acid methyl ester
- 2-Jod-5-nitro-benzoesaeure-methylester
- ACMC-2099dj
- AGN-PC-008NQH
- ANW-16421
- Benzoic acid, 2-iodo-5-nitro-, methyl ester
- CTK0G1555
- SureCN5713274
- 112239-00-6
- A894627
- DTXSID30465224
- CS-0131324
- SCHEMBL5713274
- Methyl 2-iodo-5-nitro-benzoate
- DB-351872
- AS-44472
- AKOS009471095
- Methyl2-iodo-5-nitrobenzoate
- INEMMZILZDRYJK-UHFFFAOYSA-N
- SY239833
- MFCD12172544
- MDL： MFCD12172544
- Inchi： 1S/C8H6INO4/c1-14-8(11)6-4-5(10(12)13)2-3-7(6)9/h2-4H,1H3
- InChI Key： INEMMZILZDRYJK-UHFFFAOYSA-N
- SMILES： IC1=CC=C(C=C1C(=O)OC)[N+](=O)[O-]

Computed Properties

Exact Mass: 306.93368
Monoisotopic Mass: 306.93416g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 240
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 72.1Å²

Experimental Properties

PSA: 69.44

Methyl 2-iodo-5-nitrobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM159217-5g	Methyl 2-iodo-5-nitrobenzoate	112239-00-6	95%	5g	$317	2021-06-16
Chemenu	CM159217-10g	Methyl 2-iodo-5-nitrobenzoate	112239-00-6	95%	10g	$511	2021-06-16
Chemenu	CM159217-25g	Methyl 2-iodo-5-nitrobenzoate	112239-00-6	95%	25g	$866	2021-06-16
Chemenu	CM159217-100g	Methyl 2-iodo-5-nitrobenzoate	112239-00-6	95%	100g	$1772	2021-06-16
Alichem	A019095852-10g	Methyl 2-iodo-5-nitrobenzoate	112239-00-6	95%	10g	$708.40	2023-09-04
Alichem	A019095852-25g	Methyl 2-iodo-5-nitrobenzoate	112239-00-6	95%	25g	$1143.45	2023-09-04
Alichem	A019095852-100g	Methyl 2-iodo-5-nitrobenzoate	112239-00-6	95%	100g	$2199.78	2023-09-04
Ambeed	A597382-1g	Methyl 2-iodo-5-nitrobenzoate	112239-00-6	98%	1g	$23.0	2024-04-26
Ambeed	A597382-5g	Methyl 2-iodo-5-nitrobenzoate	112239-00-6	98%	5g	$78.0	2024-04-26
Ambeed	A597382-25g	Methyl 2-iodo-5-nitrobenzoate	112239-00-6	98%	25g	$389.0	2024-04-26

Methyl 2-iodo-5-nitrobenzoate Production Method

Production Method 1

610-97-9

112239-00-6

93415-79-3

Reaction Conditions

1.1 Reagents: 5-Methyl-1,3-dinitro-1H-pyrazole Catalysts: Indium triflate Solvents: 1,1,1,3,3,3-Hexafluoro-2-propanol ; 16 h, rt → 80 °C

Reference

: From N-H Nitration to Controllable Aromatic Mononitration and Dinitration-The Discovery of a Versatile and Powerful N-Nitropyrazole Nitrating Reagent

Yang, Tao; Li, Xiaoqian; Deng, Shuang; Qi, Xiaotian ; Cong, Hengjiang ; et al, JACS Au, 2022, 2(9), 2152-2161

Production Method 2

88-67-5

112239-00-6

93415-79-3

Reaction Conditions

1.1 Reagents: Nitric acid Catalysts: Sulfuric acid Solvents: Water ; 10 min, 0 °C; 15 min, 0 °C; 0 °C → 23 °C; 30 min, 23 °C; 23 °C → 130 °C; 1 h, 130 °C; 130 °C → rt
1.2 Reagents: Potassium iodide Catalysts: Sulfuric acid Solvents: Water ; rt; 1 h, 100 °C
1.3 Catalysts: Sulfuric acid Solvents: Water ; overnight, reflux; reflux → rt
1.4 Reagents: Sodium bicarbonate Solvents: Water ; pH 3; pH 5

Reference

: A photoredox-neutral Smiles rearrangement of 2-aryloxybenzoic acids

Gonzalez-Gomez, Jose. C.; Ramirez, Nieves P.; Lana-Villarreal, Teresa; Bonete, Pedro, Organic & Biomolecular Chemistry, 2017, 15(45), 9680-9684